Cas no 1805221-62-8 (5-Chloro-4-fluoropyridine-2-sulfonyl chloride)

• Product Name: 5-Chloro-4-fluoropyridine-2-sulfonyl chloride
• CAS No: 1805221-62-8
• MF: C₅H₂Cl₂FNO₂S
• MW: 230.044281482697
• CID: 4902628
• Update Time: 2025-11-02

5-Chloro-4-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoropyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2Cl2FNO2S/c6-3-2-9-5(1-4(3)8)12(7,10)11/h1-2H
• InChI Key： AZJKEBSVJQKDOB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CN=1)Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 5-Chloro-4-fluoropyridine-2-sulfonyl chloride

Introduction to 5-Chloro-4-fluoropyridine-2-sulfonyl chloride (CAS No. 1805221-62-8)

5-Chloro-4-fluoropyridine-2-sulfonyl chloride, identified by the chemical compound identifier CAS No. 1805221-62-8, is a specialized intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in forming sulfonamide derivatives—a cornerstone in medicinal chemistry. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel bioactive molecules.

The structural features of 5-Chloro-4-fluoropyridine-2-sulfonyl chloride contribute to its versatility in synthetic pathways. The sulfonyl chloride group (-SO₂Cl) is highly reactive towards nucleophiles, facilitating the introduction of sulfonamide functionalities into target molecules. This property is particularly advantageous in drug discovery, where sulfonamides exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The chloro and fluoro groups further modulate the electronic and steric environment of the pyridine ring, influencing the compound's interactions with biological targets.

In recent years, there has been significant interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The fluorine atom, being electron-withdrawing, can enhance the lipophilicity of molecules while also influencing their electronic properties. This makes 5-Chloro-4-fluoropyridine-2-sulfonyl chloride a promising precursor for designing next-generation therapeutics. For instance, fluorinated sulfonamides have shown promise in treating metabolic disorders and infectious diseases, underscoring the importance of this compound in modern medicinal chemistry.

The synthesis of 5-Chloro-4-fluoropyridine-2-sulfonyl chloride typically involves the chlorosulfonation of a suitably substituted pyridine derivative followed by sulfonylation. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the intermediate meets the stringent requirements of pharmaceutical manufacturing. Techniques such as catalytic sulfonylation and solvent optimization have been employed to enhance efficiency and minimize byproduct formation.

One notable application of 5-Chloro-4-fluoropyridine-2-sulfonyl chloride is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinase enzymes play a pivotal role in signal transduction pathways, and their dysregulation is often associated with various diseases. By incorporating this sulfonyl chloride intermediate into drug candidates, researchers can design molecules that selectively inhibit aberrant kinase activity. Recent studies have highlighted the efficacy of fluorinated sulfonamides in disrupting oncogenic signaling cascades, demonstrating the therapeutic potential of derivatives synthesized from 5-Chloro-4-fluoropyridine-2-sulfonyl chloride.

The agrochemical industry also benefits from the utility of this compound. Fluorinated pyridines are integral to developing advanced pesticides and herbicides due to their enhanced bioavailability and resistance to degradation. The reactivity of 5-Chloro-4-fluoropyridine-2-sulfonyl chloride allows for the creation of novel agrochemicals that offer improved crop protection while minimizing environmental impact—a crucial consideration in sustainable agriculture.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising scaffolds derived from 5-Chloro-4-fluoropyridine-2-sulfonyl chloride. These computational approaches enable researchers to predict binding affinities and optimize lead structures before experimental validation. The integration of machine learning algorithms has further accelerated this process, allowing for rapid design iterations based on large datasets.

In conclusion,5-Chloro-4-fluoropyridine-2-sulfonyl chloride (CAS No. 1805221-62-8) represents a versatile and highly functional intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics targeting various diseases. As research continues to uncover new synthetic methodologies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.